4-Chloro-3-iodo-5-nitropyridin-2-amine

• IUPAC Name: 4-chloro-3-iodo-5-nitropyridin-2-amine
• InChI: InChI=1S/C5H3ClIN3O2/c6-3-2(10(11)12)1-9-5(8)4(3)7/h1H,(H2,8,9)
• InChI Key: MQLJBCPFYLVQQL-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(C(=N1)N)I)Cl)[N+](=O)[O-]
• Molecular Formula: C5H3ClIN3O2
• Molecular Weight: 299.45 g/mol
• CAS RN: 1310729-70-4

Description

4-Chloro-3-iodo-5-nitropyridin-2-amine is a chemical compound with the molecular formula C5H3ClIN3O2 and a molecular weight of 299.45. It is a solid substance and is used as an important raw material and intermediate in organic synthesis, pharmaceuticals, agrochemicals, and dyestuffs.

Molecular Structure Analysis

The InChI code for 4-Chloro-3-iodo-5-nitropyridin-2-amine is 1S/C5H3ClIN3O2/c6-3-2(7)1-9-5(8)4(3)10(11)12/h1H,(H2,8,9). This code provides a specific textual identifier for the compound’s molecular structure.

Physical And Chemical Properties Analysis

4-Chloro-3-iodo-5-nitropyridin-2-amine has a predicted boiling point of 419.6±45.0 °C and a predicted density of 2.289±0.06 g/cm3. Its pKa is predicted to be -0.62±0.50.

Safety and Hazards

The compound is classified under GHS07 for safety. The hazard statements associated with it include H302, H315, H319, and H335. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and washing thoroughly after handling (P264).

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of 4-chloro-3-iodopyridin-2-amine (4.00 g, 15.7 mmol, Adesis) in concd H2SO4 (45 mL) was cooled to about 0° C. in an ice bath. Potassium nitrate (3.50 g, 34.6 mmol) was added in four portions over about 10 min. The resulting solution was stirred at about 0° C. for about 1 h, then at ambient temperature for about 4 h. The reaction mixture was slowly poured over crushed ice (total volume 1 L) resulting in formation of a solid that was collected by vacuum filtration and dried under vacuum to give 4-chloro-3-iodo-5-nitropyridin-2-amine (2.2 g, 47%) as a yellow solid: LC/MS (Table 1, Method c) Rt=1.48 min; MS m/z 298 (M−H)−.

Synthesis routes and methods III

Procedure details

A solution of 4-chloro-3-iodopyridin-2-amine (0.25 g, 0.982 mmol, Boa Pharma) in concd H2SO4 (1.95 mL) was cooled to about 0° C. before the portion wise addition of potassium nitrate (0.21 g, 2.2 mmol) over 10 min. The reaction was stirred for about 4 h at about 0° C. The reaction mixture was slowly pipetted over a solution of ammonium hydroxide and crushed ice (10 mL) in an ice bath. The pH of the reaction was maintained above 9 by the incremental addition of ammonium hydroxide. The resulting precipitate is filtered and dried to afford 4-chloro-3-iodo-5-nitropyridin-2-amine (0.085 g, 29%) as a green-tinted solid LC/MS (Table 1, Method n) Rt=0.64 min; MS m/z: 298 (M−H)−.